Cas no 1006327-06-5 (2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide)

• Product Name: 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
• CAS No: 1006327-06-5
• MF: C₇H₉F₃N₄O
• MW: 222.167771100998
• MDL: MFCD04969239
• CID: 1126122
• PubChem ID: 19616373
• Update Time: 2025-06-15

2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)-1h-pyrazol-1-yl]propanehydrazide
• 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
• AKOS000309247
• 2-[3-(trifluoromethyl)pyrazol-1-yl]propanehydrazide
• STK349515
• BBL039903
• 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)propanehydrazide
• CS-0240627
• 2-[3-(trifluoromethyl)pyrazolyl]propanohydrazide
• EN300-229414
• 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]propanohydrazide
• 2-(3-Trifluoromethyl-pyrazol-1-yl)-propionic acid hydrazide
• 1006327-06-5

• MDL： MFCD04969239
• Inchi： 1S/C7H9F3N4O/c1-4(6(15)12-11)14-3-2-5(13-14)7(8,9)10/h2-4H,11H2,1H3,(H,12,15)
• InChI Key： ZMZLAUHVQWKSMB-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C(C(NN)=O)C)N=1)(F)F

Computed Properties

• Exact Mass: 222.07284541g/mol
• Monoisotopic Mass: 222.07284541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide

Introduction to 2-3-(Trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide (CAS No. 1006327-06-5)

2-3-(Trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide, with the CAS number 1006327-06-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydrazides, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide features a trifluoromethyl group attached to a pyrazole ring, which is further linked to a propanehydrazide moiety. The presence of the trifluoromethyl group imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide in several therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel drugs targeting various diseases. The compound's ability to modulate specific biological pathways has been explored in numerous studies, demonstrating its potential as a lead compound for drug discovery.

In the context of medicinal chemistry, 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide has shown promise in the development of anti-inflammatory agents. Studies have indicated that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a valuable candidate for treating inflammatory disorders such as arthritis and inflammatory bowel disease (IBD).

Beyond its anti-inflammatory properties, 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can interfere with viral replication processes, particularly in the context of RNA viruses such as influenza and coronaviruses. This finding opens up new avenues for the development of antiviral therapies, especially in light of the ongoing global health challenges posed by viral infections.

The pharmacokinetic properties of 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide have also been studied extensively. Initial findings suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its successful translation into clinical applications. These properties make it a promising candidate for further preclinical and clinical evaluation.

In addition to its therapeutic applications, 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide has been explored for its use in agrochemicals. The compound's ability to modulate plant growth and development has been investigated, with potential applications in crop protection and yield enhancement. This dual functionality underscores the versatility of this molecule and its broad spectrum of potential uses.

The synthesis of 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps include the formation of the pyrazole ring, introduction of the trifluoromethyl group, and final coupling with propanehydrazide. These synthetic routes have been refined over time to improve yield and purity, making the compound more accessible for both research and industrial applications.

In conclusion, 2-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide (CAS No. 1006327-06-5) is a multifaceted organic compound with significant potential in various fields. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases and conditions.